Cas no 25323-41-5 (Benzene,chlorodimethyl-)

Benzene,chlorodimethyl- structure
Benzene,chlorodimethyl- structure
Product Name:Benzene,chlorodimethyl-
CAS No:25323-41-5
MF:C8H9Cl
MW:140.610061407089
CID:266922
PubChem ID:32884
Update Time:2025-04-19

Benzene,chlorodimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,chlorodimethyl-
    • Chlorodimethylbenzene
    • Chloroxylene
    • Monochloroxylene
    • Xylene,ar-chloro- (8CI)
    • SCHEMBL251582
    • Mono-Chlorxylol
    • PS-11933
    • chloro o-xylene
    • DTXSID501031403
    • AKOS005145660
    • Benzene, chlorodimethyl-
    • xylyl chloride
    • MFCD00060689
    • 2,3-Dimethylchlorobenzene
    • Benzene, 1-chloro-2,3-dimethyl-
    • InChI=1/C8H9Cl/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3
    • 3-Chloro-1,2-dimethylbenzene
    • A20794
    • 3-CHLORO-ORTHO-XYLENE
    • NVLHGZIXTRYOKT-UHFFFAOYSA-
    • chloro-ortho-xylene
    • FT-0607586
    • 3-Chloro-1,2-dimethylbenzene, 97%
    • 25323-41-5
    • 1-Chloro-o-xylene;3-Chloroxylene; 3-Chloro-o-xylene;2,3-Dimethylchlorobenzene
    • 1-chloro-2,3-dimethylbenzene
    • 3-Chloro-o-xylene
    • AC-26073
    • 1,2-Dimethyl-3-chlorobenzene
    • 608-23-1
    • Inchi: 1S/C8H9Cl/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3
    • InChI Key: NVLHGZIXTRYOKT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1C

Computed Properties

  • Exact Mass: 140.03937
  • Monoisotopic Mass: 140.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.049
  • Boiling Point: 186°Cat760mmHg
  • Flash Point: 63.6°C
  • Refractive Index: 1.532
  • PSA: 0
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